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Compound of Interest

Compound Name: 6-Methylpiperidine-3-carboxamide

CAS No.: 89940-83-0

Cat. No.: B1614401

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties of 6-
Methylpiperidine-3-carboxamide, a heterocyclic compound of interest in medicinal chemistry.

Drawing upon data from related analogues and established chemical principles, this document

offers insights into its synthesis, characterization, and potential applications.

Molecular Identity and Physicochemical Properties
6-Methylpiperidine-3-carboxamide, also known as 6-methylnipecotamide, is a derivative of

piperidine featuring a methyl group at the 6-position and a carboxamide group at the 3-position.

This substitution pattern introduces chirality at two centers, leading to the possibility of four

stereoisomers.

The fundamental properties of this compound are summarized below. It is important to note

that while some data is directly available, other parameters are estimated based on structurally

similar compounds, such as methyl 6-methylpiperidine-3-carboxylate and other piperidine

derivatives.
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Property Value Source/Basis

Molecular Formula C₇H₁₄N₂O [1]

Molecular Weight 142.20 g/mol [1]

CAS Number 89940-83-0 [1]

Appearance
Expected to be a solid at room

temperature.
Inferred from related amides.

Boiling Point
> 205.9 °C (Predicted for the

methyl ester)
[2]

Melting Point Not available.

Solubility

Expected to be soluble in

water and polar organic

solvents.

[3]

pKa (of protonated amine) ~10-11 (Estimated)
Based on pKa of 2-

methylpiperidine.
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Caption: 2D structure of 6-Methylpiperidine-3-carboxamide.

Synthesis and Purification
A plausible and efficient synthetic route to 6-Methylpiperidine-3-carboxamide involves the

amidation of its corresponding methyl ester, methyl 6-methylpiperidine-3-carboxylate. This

precursor can be synthesized through the reduction of the corresponding pyridine derivative.[4]

Proposed Synthetic Workflow

Methyl 6-Methylnicotinate Methyl 6-Methylpiperidine-3-carboxylateHydrogenation (e.g., PtO₂, H₂) 6-Methylpiperidine-3-carboxamideAmidation (e.g., NH₃/MeOH or NH₄Cl/reagent)
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Caption: Proposed two-step synthesis of the target compound.
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Experimental Protocol: Amidation of Methyl 6-
Methylpiperidine-3-carboxylate
Causality: This protocol is based on standard amidation procedures for esters, which are widely

applicable and generally high-yielding. The use of a sealed vessel is crucial when working with

ammonia due to its volatility.

Preparation: In a pressure-resistant vessel, dissolve methyl 6-methylpiperidine-3-carboxylate

(1 equivalent) in methanol.

Reagent Addition: Cool the solution to 0°C and bubble anhydrous ammonia gas through the

solution for 30 minutes, or add a saturated solution of ammonia in methanol.

Reaction: Seal the vessel and allow it to warm to room temperature. Stir the reaction mixture

for 24-48 hours. The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[5]

Work-up: Upon completion, cool the vessel before opening. Concentrate the reaction mixture

under reduced pressure to remove the solvent and excess ammonia.

Purification: The crude product can be purified by column chromatography on silica gel or by

recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to yield pure 6-
Methylpiperidine-3-carboxamide.

Spectral Characterization
Detailed experimental spectra for 6-Methylpiperidine-3-carboxamide are not readily available

in the public domain. However, the expected spectral characteristics can be predicted based on

its structure and data from analogous compounds.

¹H NMR Spectroscopy
The proton NMR spectrum is expected to be complex due to the presence of diastereomers.

Key expected signals include:

A doublet corresponding to the methyl group at the 6-position.
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Multiplets for the protons on the piperidine ring.

Broad singlets for the amide (NH₂) and amine (NH) protons.

¹³C NMR Spectroscopy
The carbon NMR spectrum would show seven distinct signals for each diastereomer:

A signal for the methyl carbon.

Five signals for the carbons of the piperidine ring.

A downfield signal for the carbonyl carbon of the amide group.

Infrared (IR) Spectroscopy
The IR spectrum would be characterized by the following key absorptions:

N-H stretching (amine and amide): A broad band in the region of 3200-3500 cm⁻¹.

C-H stretching (alkyl): Sharp peaks around 2850-3000 cm⁻¹.

C=O stretching (amide I band): A strong absorption around 1640-1680 cm⁻¹.

N-H bending (amide II band): A band around 1600-1640 cm⁻¹.

Mass Spectrometry (MS)
Electron Impact (EI) or Electrospray Ionization (ESI) mass spectrometry would be suitable for

the analysis of this compound. The molecular ion peak [M]⁺ or the protonated molecule [M+H]⁺

would be observed at m/z 142.2 or 143.2, respectively. Fragmentation patterns would likely

involve the loss of the amide group and cleavage of the piperidine ring.

Reactivity and Stability
Basicity: The piperidine nitrogen is basic and will react with acids to form salts.

Amide Hydrolysis: The carboxamide group can be hydrolyzed to the corresponding

carboxylic acid under acidic or basic conditions, typically requiring elevated temperatures.
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Stability: The compound is expected to be stable under standard laboratory conditions. Long-

term storage should be in a cool, dry, and well-ventilated area, away from strong oxidizing

agents and acids.[3]

Potential Applications in Drug Discovery
The piperidine carboxamide scaffold is a privileged structure in medicinal chemistry, appearing

in a number of biologically active compounds.

6-Methylpiperidine-3-carboxamide

Proteasome Inhibitors
(e.g., for Malaria) [22]

Anti-Osteoporosis Agents
(Cathepsin K Inhibitors) [17] Platelet Aggregation Inhibitors [14] Antimelanoma Agents [29]

Click to download full resolution via product page

Caption: Potential therapeutic areas for piperidine carboxamides.

Derivatives of piperidine-3-carboxamide have been investigated for a range of therapeutic

applications, including:

Antimalarial Agents: As species-selective proteasome inhibitors.[6]

Anti-Osteoporosis Agents: Targeting cathepsin K.[7]

Cardiovascular Drugs: As inhibitors of human platelet aggregation.[8]

Anticancer Agents: Inducing senescence in melanoma cells.[9]

The specific substitution pattern of 6-Methylpiperidine-3-carboxamide makes it an interesting

candidate for further investigation in these and other therapeutic areas.

Safety and Handling
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While a specific Material Safety Data Sheet (MSDS) for 6-Methylpiperidine-3-carboxamide is

not widely available, safe handling procedures can be inferred from related piperidine

compounds.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.

Handling: Handle in a well-ventilated area or in a fume hood to avoid inhalation of any

potential dust or vapors. Avoid contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry place.

Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion
6-Methylpiperidine-3-carboxamide is a valuable heterocyclic compound with significant

potential in drug discovery and development. While detailed experimental data for this specific

molecule is sparse, this guide provides a solid foundation for its synthesis, characterization,

and safe handling based on the established chemistry of its close analogues. Further research

into the stereospecific synthesis and biological evaluation of its isomers is warranted to fully

explore its therapeutic potential.

References
ChemBK. (2024, April 9). METHYL PIPERIDINE-3-CARBOXYLATE. Retrieved from [Link]

Capot Chemical. (n.d.). 6-Methylpiperidine-3-carboxamide. Retrieved from [Link]

Industrial Chemicals. (n.d.). Buy Methylpiperidine-3-carboxylate at the Best Price, Versatile

Compound for Pharmaceutical Synthesis. Retrieved from [Link]

Chem-Impex. (n.d.). N-Methylpiperidine. Retrieved from [Link]

Chemsrc. (2024, March 10). (3S,6R)-Methyl 6-Methylpiperidine-3-carboxylate. Retrieved

from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1614401/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-6-methylpiperidine-3-carboxamide
https://www.benchchem.com/product/b1614401/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-6-methylpiperidine-3-carboxamide
https://www.chembk.com/en/chem/METHYL%20PIPERIDINE-3-CARBOXYLATE
https://www.benchchem.com/product/b1614401/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-6-methylpiperidine-3-carboxamide
https://www.capotchem.com/products/89940-83-0.html
https://www.industrialchemicals.com/products/methylpiperidine-3-carboxylate-cas-50585-89-2
https://www.chem-impex.com/products/06491
https://www.chemsrc.com/en/cas/1009376-79-7_1227916-83-7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614401?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Macmillan Group - Princeton University. (n.d.). SUPPLEMENTARY INFORMATION.

Retrieved from [https://www.princeton.edu/chemistry/macmillan/wp-content/uploads/sites/9

Macmillan/files/publications/nature19056-si.pdf]([Link]

Macmillan/files/publications/nature19056-si.pdf)

PubChem. (n.d.). Methyl piperidine-3-carboxylate. Retrieved from [Link]

PubChem. (n.d.). 6-Mercaptopurine. Retrieved from [Link]

Singh, S., et al. (1990). Design and synthesis of piperidine-3-carboxamides as human
platelet aggregation inhibitors. Journal of Medicinal Chemistry, 33(10), 2821-2827.
Ali, I., et al. (2024).

The Royal Society of Chemistry. (n.d.). Supporting Information Hydrogenation of

Functionalised Pyridines with a Rhodium Oxide Catalyst under Mild Conditions Contents.

Retrieved from [Link]

Wang, Y., et al. (2024).
Kumar, A., et al. (2018). Microwave-Assisted Synthesis of (Piperidin-1-yl)quinolin-3-
yl)methylene)hydrazinecarbothioamides as Potent Inhibitors of Cholinesterases: A
Biochemical and In Silico Approach. Molecules, 23(9), 2246.
Foley, D. J., et al. (2022). Exploration of piperidine 3D fragment chemical space: synthesis
and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl
substituted pipecolinates. RSC Medicinal Chemistry, 13(12), 1509-1517.
Foley, D. J., et al. (2022).

PubChem. (n.d.). Methyl trans-6-Methylpiperidine-3-carboxylate Hydrochloride. Retrieved

from [Link]

Gold, B., et al. (2023). Identification of potent and reversible piperidine carboxamides that
are species-selective orally active proteasome inhibitors to treat malaria. Cell Chemical
Biology, 30(6), 614-627.e10.
Foley, D. J., et al. (2022). Exploration of piperidine 3D fragment chemical space: synthesis
and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl
substituted pipecolinates. RSC Medicinal Chemistry, 13(12), 1509–1517.

ATB (Automated Topology Builder). (n.d.). 1-Methylpiperidine. Retrieved from [Link]

PubChem. (n.d.). Methyl piperidine-3-carboxylate hydrochloride. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.princeton.edu/chemistry/macmillan/wp-content/uploads/sites/9
https://pubchem.ncbi.nlm.nih.gov/compound/351626
https://pubchem.ncbi.nlm.nih.gov/compound/6-Mercaptopurine
https://www.rsc.org/suppdata/c6/sc/c6sc02283e/c6sc02283e1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/68586935
https://atb.uq.edu.au/molecule.py?molid=30357
https://pubchem.ncbi.nlm.nih.gov/compound/16336093
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614401?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bhatt, N. D., & Nimavat, K. (2013). Synthesis, Characterization and Antimicrobial Activity of
Methyl 1-(-2-amine-alkylcarbonyl) piperidine-4-carboxylate. International Journal for
Pharmaceutical Research Scholars, 2(2), 11-16.

PubChem. (n.d.). (S)-Methyl piperidine-3-carboxylate. Retrieved from [Link]

Lee, J. H., et al. (2020). Identification of Piperidine-3-carboxamide Derivatives Inducing
Senescence-like Phenotype with Antimelanoma Activities. ACS Medicinal Chemistry Letters,
11(11), 2225–2232.
Al-Rawi, J. M. A., et al. (1982). 13C Nuclear magnetic resonance spectra of some N-
alkylpiperidines and the corresponding N-oxides. N-Substitution and N-oxidation effects.
Organic Magnetic Resonance, 20(4), 214-219.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 89940-83-0 | 6-Methylpiperidine-3-carboxamide - Capot Chemical [capotchem.com]

2. CAS#:1009376-79-7 | (3S,6R)-Methyl 6-Methylpiperidine-3-carboxylate | Chemsrc
[chemsrc.com]

3. chembk.com [chembk.com]

4. Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of
fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates -
PMC [pmc.ncbi.nlm.nih.gov]

5. biosynth.com [biosynth.com]

6. Identification of potent and reversible piperidine carboxamides that are species-selective
orally active proteasome inhibitors to treat malaria - PMC [pmc.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

8. Design and synthesis of piperidine-3-carboxamides as human platelet aggregation
inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

9. Identification of Piperidine-3-carboxamide Derivatives Inducing Senescence-like
Phenotype with Antimelanoma Activities - PMC [pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/18727136
https://www.benchchem.com/product/b1614401?utm_src=pdf-custom-synthesis#bc-rfq
https://www.capotchem.com/89940-83-0.html
https://www.chemsrc.com/en/cas/1009376-79-7_184709.html
https://www.chemsrc.com/en/cas/1009376-79-7_184709.html
https://www.chembk.com/en/chem/METHYL%20PIPERIDINE-3-CARBOXYLATE
https://pmc.ncbi.nlm.nih.gov/articles/PMC9749955/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9749955/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9749955/
https://www.biosynth.com/p/FM56436/50585-89-2-methyl-piperidine-3-carboxylate
https://pmc.ncbi.nlm.nih.gov/articles/PMC11531662/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11531662/
https://www.researchgate.net/publication/383438935_Synthesis_and_Biological_Evaluation_of_Novel_Piperidine-3-Carboxamide_Derivatives_as_Anti-Osteoporosis_Agents_Targeting_Cathepsin_K
https://pubmed.ncbi.nlm.nih.gov/7837229/
https://pubmed.ncbi.nlm.nih.gov/7837229/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8040044/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8040044/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614401?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [An In-depth Technical Guide to 6-Methylpiperidine-3-
carboxamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1614401/docs#an-in-depth-technical-guide-to-6-
methylpiperidine-3-carboxamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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